Cas no 6418-87-7 (H-Arg-Arg-Arg-OH acetate salt)

• Product Name: H-Arg-Arg-Arg-OH acetate salt
• CAS No: 6418-87-7
• MF: C₂₀H₄₂N₁₂O₆
• MW: 546.624282360077
• CID: 500647
• PubChem ID: 85984268
• Update Time: 2025-04-19

H-Arg-Arg-Arg-OH acetate salt Chemical and Physical Properties

Names and Identifiers

• L-Arginine,L-arginyl-L-arginyl-
• Arg-Arg-Arg
• H-Arg-Arg-Arg-OH
• arginyl-arginyl-arginine
• H-(Arg)3-OH
• H-ARG-ARG-ARG-OH ACETATE SALT
• H-ARG-ARG-ARG-OH ACOH
• triarginine
• tri-L-arginine
• 6418-87-7
• arginylarginylarginine
• acetic acid;2-[[2-[[2-amino-5-(diaminomethylideneamino)pentanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-5-(diaminomethylideneamino)pentanoic acid
• H-Arg-Arg-Arg-OH acetate salt

• Inchi： 1S/C18H38N12O4.C2H4O2/c19-10(4-1-7-26-16(20)21)13(31)29-11(5-2-8-27-17(22)23)14(32)30-12(15(33)34)6-3-9-28-18(24)25;1-2(3)4/h10-12H,1-9,19H2,(H,29,31)(H,30,32)(H,33,34)(H4,20,21,26)(H4,22,23,27)(H4,24,25,28);1H3,(H,3,4)
• InChI Key： OUZMVWXLLXNJBR-UHFFFAOYSA-N
• SMILES： O=C(C(CCC/N=C(\N)/N)NC(C(CCC/N=C(\N)/N)N)=O)NC(C(=O)O)CCC/N=C(\N)/N.OC(C)=O

Computed Properties

• Exact Mass: 546.33500
• Monoisotopic Mass: 546.33502711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 38
• Rotatable Bond Count: 22
• Complexity: 774
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 352Ų

Experimental Properties

• PSA: 344.52000
• LogP: 1.30350